Cas no 16083-37-7 (Food Violet 2:1)

• Product Name: Food Violet 2:1
• CAS No: 16083-37-7
• MF: C₃₉H₄₄AlN₃O₆S₂
• MW: 741.894706726074
• CID: 221185
• Update Time: 2023-04-02

Food Violet 2:1 Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-[4-[[4-(dimethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-2-sulfo-,inner salt, aluminum salt (3:1)
• Benzenemethanaminium,N-[4-[[4-(dimethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien
• 12197 Dispersed Violet
• Benzenemethanaminium,N-[4-[[4-(dimethylamino)phenyl][4-[ethyl[(3-sulfophenyl)methyl]amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-3-sulfo-,inner salt, aluminum salt (9CI)
• C.I. Acid Violet 49, aluminum salt (8CI)
• C.I. Food Violet 2:1
• Food Violet 2:1
• C.I.Food Violet 2:1:C.I.42640:1

• Inchi： 1S/C39H41N3O6S2.Al.3H/c1-5-41(27-29-10-9-12-37(26-29)49(43,44)45)35-22-16-31(17-23-35)39(30-14-20-34(21-15-30)40(3)4)32-18-24-36(25-19-32)42(6-2)28-33-11-7-8-13-38(33)50(46,47)48;;;;/h7-26H,5-6,27-28H2,1-4H3,(H-,43,44,45,46,47,48);;;;
• InChI Key： YECSKLHWFOINFL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(C)C)=CC=1)(C1C=CC(N(CC)CC2C=CC=C(S(O)(=O)=O)C=2)=CC=1)=C1C=C/C(=[N+](\CC)/CC2C=CC=CC=2S([O-])(=O)=O)/C=C1.[AlH3]